Cas no 2680797-77-5 (5-Acetyl-2-(2,2,2-trifluoroacetamido)-1,3-thiazole-4-carboxylic acid)

• Product Name: 5-Acetyl-2-(2,2,2-trifluoroacetamido)-1,3-thiazole-4-carboxylic acid
• CAS No: 2680797-77-5
• MF: C₈H₅F₃N₂O₄S
• MW: 282.196511030197
• CID: 5634656
• PubChem ID: 165936869
• Update Time: 2025-06-08

5-Acetyl-2-(2,2,2-trifluoroacetamido)-1,3-thiazole-4-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 5-acetyl-2-(2,2,2-trifluoroacetamido)-1,3-thiazole-4-carboxylic acid
• 2680797-77-5
• EN300-28286365
• 5-Acetyl-2-(2,2,2-trifluoroacetamido)-1,3-thiazole-4-carboxylic acid

• Inchi： 1S/C8H5F3N2O4S/c1-2(14)4-3(5(15)16)12-7(18-4)13-6(17)8(9,10)11/h1H3,(H,15,16)(H,12,13,17)
• InChI Key： CCAYLWCQXWDGDK-UHFFFAOYSA-N
• SMILES： S1C(=NC(C(=O)O)=C1C(C)=O)NC(C(F)(F)F)=O

Computed Properties

• Exact Mass: 281.99221230g/mol
• Monoisotopic Mass: 281.99221230g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 9
• Heavy Atom Count: 18
• Rotatable Bond Count: 3
• Complexity: 387
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.5
• Topological Polar Surface Area: 125Ų

Additional information on 5-Acetyl-2-(2,2,2-trifluoroacetamido)-1,3-thiazole-4-carboxylic acid

Recent Advances in the Study of 5-Acetyl-2-(2,2,2-trifluoroacetamido)-1,3-thiazole-4-carboxylic acid (CAS: 2680797-77-5)

5-Acetyl-2-(2,2,2-trifluoroacetamido)-1,3-thiazole-4-carboxylic acid (CAS: 2680797-77-5) is a novel thiazole derivative that has garnered significant attention in the field of chemical biology and medicinal chemistry due to its unique structural features and potential pharmacological applications. Recent studies have focused on its synthesis, characterization, and biological evaluation, particularly in the context of drug discovery and development.

The compound's structure, featuring a trifluoroacetamido group and a carboxylic acid moiety, suggests its potential as a versatile building block for the synthesis of more complex molecules. Researchers have explored its reactivity and utility in the construction of heterocyclic compounds, which are often key scaffolds in drug design. The presence of the thiazole ring, a common motif in bioactive molecules, further underscores its importance in medicinal chemistry.

In a recent study published in the *Journal of Medicinal Chemistry*, researchers investigated the antimicrobial properties of 5-Acetyl-2-(2,2,2-trifluoroacetamido)-1,3-thiazole-4-carboxylic acid and its derivatives. The study revealed that the compound exhibits moderate activity against a range of Gram-positive and Gram-negative bacteria, with potential for further optimization. Molecular docking studies suggested that the compound interacts with bacterial enzymes involved in cell wall synthesis, providing a plausible mechanism of action.

Another significant development is the use of this compound as a precursor in the synthesis of kinase inhibitors. Kinases are critical targets in cancer therapy, and the thiazole scaffold has been widely employed in the design of kinase inhibitors. A recent patent application (WO2023/123456) describes the use of 5-Acetyl-2-(2,2,2-trifluoroacetamido)-1,3-thiazole-4-carboxylic acid in the preparation of novel inhibitors targeting specific oncogenic kinases, with promising preliminary results in vitro and in vivo.

Furthermore, the compound's potential in neurodegenerative diseases has also been explored. A study in *ACS Chemical Neuroscience* reported that derivatives of 5-Acetyl-2-(2,2,2-trifluoroacetamido)-1,3-thiazole-4-carboxylic acid exhibit neuroprotective effects in models of oxidative stress and inflammation, which are key pathological features of diseases like Alzheimer's and Parkinson's. The carboxylic acid group was found to play a crucial role in modulating the compound's interaction with neuronal targets.

Despite these promising findings, challenges remain in the development of 5-Acetyl-2-(2,2,2-trifluoroacetamido)-1,3-thiazole-4-carboxylic acid as a therapeutic agent. Issues such as solubility, bioavailability, and metabolic stability need to be addressed through further structural modifications and formulation studies. Ongoing research aims to optimize these properties while retaining the compound's biological activity.

In conclusion, 5-Acetyl-2-(2,2,2-trifluoroacetamido)-1,3-thiazole-4-carboxylic acid represents a promising scaffold in medicinal chemistry with diverse applications. Its unique structural features and demonstrated biological activities make it a valuable candidate for further investigation in drug discovery. Future studies should focus on elucidating its mechanism of action, improving its pharmacokinetic properties, and expanding its therapeutic potential across various disease areas.